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For Researchers, Scientists, and Drug Development Professionals

Executive Summary
This technical guide provides a comprehensive overview of the chemical and physical

properties, as well as the primary applications of (3-Bromo-5-isopropoxyphenyl)boronic acid,

registered under CAS number 871125-81-4. This versatile organic compound is a valuable

building block in modern synthetic chemistry, particularly in the formation of complex biaryl

structures through palladium-catalyzed cross-coupling reactions. This document includes

tabulated physicochemical data, a detailed experimental protocol for its principal application,

and visualizations of the reaction mechanism to support researchers in its effective utilization.

Chemical Identity and Properties
(3-Bromo-5-isopropoxyphenyl)boronic acid is an arylboronic acid derivative. The presence of

the boronic acid functional group, a bromine atom, and an isopropoxy group on the phenyl ring

makes it a multifunctional intermediate for organic synthesis.
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Identifier Value

CAS Number 871125-81-4

IUPAC Name (3-bromo-5-propan-2-yloxyphenyl)boronic acid

Molecular Formula C₉H₁₂BBrO₃

Molecular Weight 258.91 g/mol

SMILES CC(C)OC1=CC(Br)=CC(B(O)O)=C1

InChI Key Information not available

Physicochemical Properties
The following table summarizes the key physicochemical properties of (3-Bromo-5-

isopropoxyphenyl)boronic acid.

Property Value Source

Boiling Point 377.9°C at 760 mmHg [1]

Density 1.47 g/cm³ [1]

Storage Temperature 2-8°C, under inert gas [1]

Purity Typically ≥97%

Applications in Organic Synthesis
The primary application of (3-Bromo-5-isopropoxyphenyl)boronic acid is as a reactant in

Suzuki-Miyaura cross-coupling reactions.[1] This palladium-catalyzed reaction is a powerful

method for forming carbon-carbon bonds, particularly in the synthesis of biaryl and heterobiaryl

scaffolds. These structural motifs are prevalent in pharmaceuticals, agrochemicals, and

materials science.[1]

The isopropoxy group on the phenyl ring can enhance the compound's solubility in organic

solvents, facilitating smoother reaction kinetics.[1] Furthermore, the bromine atom provides an
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additional site for subsequent functionalization, allowing for the construction of more complex

molecular architectures through sequential cross-coupling reactions.[2]

While boronic acids as a class are investigated for their potential biological activities, such as

enzyme inhibition, specific biological studies on (3-Bromo-5-isopropoxyphenyl)boronic acid are

not extensively reported in the literature.[2] Its main role remains that of a synthetic

intermediate in drug discovery and development.[1]

Experimental Protocols: Suzuki-Miyaura Cross-
Coupling
The following is a representative experimental protocol for a Suzuki-Miyaura cross-coupling

reaction using (3-Bromo-5-isopropoxyphenyl)boronic acid with an aryl halide. Researchers

should note that the optimal conditions, including the choice of catalyst, ligand, base, and

solvent, may vary depending on the specific substrates used.

Materials and Reagents
(3-Bromo-5-isopropoxyphenyl)boronic acid

Aryl halide (e.g., aryl bromide or iodide)

Palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] or

Palladium(II) acetate [Pd(OAc)₂])

Phosphine ligand (if using a catalyst precursor like Pd(OAc)₂) (e.g., triphenylphosphine

[PPh₃])

Base (e.g., potassium carbonate [K₂CO₃], cesium carbonate [Cs₂CO₃], or sodium carbonate

[Na₂CO₃])

Anhydrous solvent (e.g., 1,4-dioxane, toluene, or N,N-dimethylformamide [DMF])

Degassed water

Round-bottom flask
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Magnetic stirrer and stir bar

Reflux condenser

Inert atmosphere (e.g., nitrogen or argon)

Procedure
Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, add (3-Bromo-5-isopropoxyphenyl)boronic acid (1.1 equivalents), the aryl halide

(1.0 equivalent), and the base (2.0 equivalents).

Inert Atmosphere: Evacuate and backfill the flask with an inert gas (nitrogen or argon) three

times to ensure an oxygen-free environment.

Solvent and Catalyst Addition: Under the inert atmosphere, add the anhydrous solvent and

degassed water (typically in a 4:1 to 10:1 ratio). Degas the resulting mixture by bubbling the

inert gas through it for 10-15 minutes.

Catalyst Introduction: Add the palladium catalyst (typically 0.01 to 0.05 equivalents) and, if

required, the phosphine ligand to the reaction mixture.

Reaction: Heat the reaction mixture to the desired temperature (typically between 80°C and

110°C) with vigorous stirring.

Monitoring: Monitor the progress of the reaction using an appropriate analytical technique,

such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry

(LC-MS).

Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture

with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate,

filter, and concentrate under reduced pressure. The crude product can then be purified by

column chromatography on silica gel to yield the desired biaryl compound.
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Suzuki-Miyaura Catalytic Cycle
The following diagram illustrates the generally accepted mechanism for the Suzuki-Miyaura

cross-coupling reaction.

Pd(0)Ln
Oxidative
Addition

Ar-X Ar-Pd(II)L2-X

Transmetalation

Ar'-B(OR)2

Ar-Pd(II)L2-Ar'Reductive
EliminationAr-Ar'

Click to download full resolution via product page

Suzuki-Miyaura Catalytic Cycle

Experimental Workflow
The diagram below outlines the general workflow for a Suzuki-Miyaura coupling experiment.
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General Suzuki-Miyaura Experimental Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b151463?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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